NIBR0213

S1P1 antagonist bradycardia sparing GIRK channel
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H29ClN2O3
Molecular Weight 465.0 g/mol
Cat. No. B15623730
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Technical Parameters


Basic Identity
Product NameNIBR0213
Molecular FormulaC27H29ClN2O3
Molecular Weight465.0 g/mol
Structural Identifiers
InChIInChI=1S/C27H29ClN2O3/c1-15-11-20(9-10-24(15)28)18(4)29-23-8-6-7-21(14-23)22-12-16(2)25(17(3)13-22)26(31)30-19(5)27(32)33/h6-14,18-19,29H,1-5H3,(H,30,31)(H,32,33)/t18-,19+/m1/s1
InChIKeyKYHUARFFBDLROH-MOPGFXCFSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





NIBR0213 S1P1 Antagonist Baseline


NIBR0213 (CAS 1233332-14-3) is an orally bioavailable, potent, and highly selective competitive antagonist of the sphingosine-1-phosphate receptor 1 (S1P1), a G protein-coupled receptor that critically regulates lymphocyte egress from lymphoid tissues [1]. Discovered and optimized at the Novartis Institutes for BioMedical Research, NIBR0213 belongs to the biphenyl-alanine chemotype and was explicitly developed to differentiate from functional S1P1 agonists such as fingolimod (FTY720/Gilenya) by providing potent S1P1 blockade without residual agonism [1][2]. Its pharmacological profile — combining low-nanomolar S1P1 affinity, pronounced subtype selectivity over S1P2–5, sustained oral efficacy in experimental autoimmune encephalomyelitis (EAE), and the absence of agonism-driven bradycardia — establishes NIBR0213 as a definitive chemical probe for dissecting S1P1 antagonism versus functional agonism in preclinical immunology and vascular biology research [2][3].

1

Oral bioavailability supports sustained systemic exposure in rodent models, enabling multi-day dosing protocols without formulation optimization.

2

Pure competitive antagonist mechanism with no detectable residual agonism differentiates this probe from functional S1P1 agonists.

3

Reported high selectivity for S1P1 over S1P2, S1P3, S1P4, and S1P5 supports S1P1-specific pathway isolation studies.

Why NIBR0213 Cannot Be Substituted


S1P1 receptor modulators span a continuum from full agonists (e.g., SEW2871, ponesimod) through functional antagonists (e.g., fingolimod, which agonizes then irreversibly internalizes S1P1) to pure competitive antagonists (e.g., W146, NIBR0213), and these mechanistic distinctions produce dramatically divergent physiological outcomes — including bradycardia liability, vascular permeability effects, and lymphopenia kinetics — that cannot be predicted from receptor-binding potency alone [1][2]. Within the competitive antagonist subclass, large potency gaps exist: W146 binds S1P1 with a Ki of ~77 nM, whereas NIBR0213 exhibits a calculated Kd of 0.37 nM, representing an approximately 208-fold affinity advantage [3]. Furthermore, cross-S1P-subtype selectivity profiles differ markedly; fingolimod-P activates S1P1, S1P3, S1P4, and S1P5 at low-nanomolar concentrations (IC50: 2.1, 5.9, 23, and 2.2 nM, respectively), while NIBR0213 remains inactive at S1P2, S1P3, and S1P4 (IC50 >10 µM) and shows ~3,000-fold selectivity over S1P5 [4]. Simply interchanging an S1P1 modulator without accounting for these three axes — mechanism of action, binding site affinity, and subtype selectivity — risks confounding experimental interpretations and invalidating cross-study comparisons.

Mechanism

S1P1 agonist, functional antagonist, or competitive antagonist — receptor activation, internalization, or pure blockade — may not transfer directly across tool compounds.

Affinity

Binding affinity differences among S1P1 antagonists can be significant; lower-affinity probes may require higher concentrations, shifting target engagement and dose-response interpretation.

Selectivity

Subtype selectivity profiles diverge markedly — multi-receptor modulators engage S1P3/S1P4/S1P5, potentially confounding phenotype attribution in vascular and immune studies.

NIBR0213 Procurement Evidence


Bradycardia Sparing: Competitive Antagonism vs. Functional Agonism

NIBR0213 is a pure competitive S1P1 antagonist with no detectable agonistic activity, whereas fingolimod (as FTY720-P) acts as a functional agonist that activates S1P1 before causing irreversible receptor internalization [1]. This mechanistic distinction has a direct physiological consequence: FTY720-P agonism activates G protein-coupled inwardly rectifying potassium (GIRK) channels in atrial cardiomyocytes, producing transient bradycardia in patients, while NIBR0213 does not activate GIRK channels and thus spares this adverse effect [2]. The authors of the primary discovery paper and an accompanying commentary explicitly highlight that 'NIBR-0213 lacks an agonistic activity on S1P1, GIRK activation by NIBR-0213 was not observed in cardiomyocytes, suggesting that NIBR-0213 and related S1P1 antagonists will likely not induce bradycardia' [2].

GIRK Activation
Head-to-head
NIBR0213: No GIRK channel activation observed.
Fingolimod (FTY720-P): Activates GIRK channels via S1P1 agonism.

Reported absence of GIRK activation supports differentiated cardiovascular endpoint profiling.

Cardiomyocyte GIRK channel assay context.

S1P1 antagonist bradycardia sparing GIRK channel fingolimod comparator competitive antagonism

S1P Receptor Subtype Selectivity vs. Fingolimod

NIBR0213 demonstrates exceptional selectivity within the S1P receptor family. It is inactive at S1P2, S1P3, and S1P4 (IC50 >10 μM in Ca2+ mobilization assays) and exhibits approximately 3,000-fold selectivity for S1P1 over human S1P5 in the GTPγ35S binding assay (S1P1 IC50 = 2.0 nM vs. S1P5 IC50 ≈ 6 μM) [1]. In stark contrast, the phosphorylated active form of fingolimod (FTY720-P) is a potent agonist at four of the five S1P receptors, with IC50 values of 2.1 nM (S1P1), 5.9 nM (S1P3), 23 nM (S1P4), and 2.2 nM (S1P5), providing only approximately 3- to 11-fold selectivity among these subtypes . This means NIBR0213 offers roughly 250- to 1,000-fold greater discrimination against S1P3, S1P4, and S1P5 compared with fingolimod-P.

S1P Subtype Selectivity
Cross-study comparable
NIBR0213: >5,000-fold over S1P2/3/4, ~3,000-fold over S1P5.
Fingolimod-P: 3–11-fold selectivity among subtypes.

Supports S1P1-specific signaling studies with reduced multi-receptor confounding.

GTPγ35S and Ca²⁺ mobilization assays.

S1P receptor selectivity S1P5 off-target profiling fingolimod comparator subtype selectivity ratio

S1P1 Affinity: NIBR0213 vs. W146

Among structurally distinct S1P1 competitive antagonists, NIBR0213 demonstrates a binding affinity advantage of approximately two orders of magnitude over W146, the most widely used reference S1P1 antagonist. NIBR0213 has a calculated equilibrium dissociation constant (Kd) of 0.37 ± 0.031 nM for human S1P1, determined through competitive binding analysis in the GTPγ35S assay . W146, characterized in the foundational publication by Sanna et al. (2006), exhibits a Ki of 77 nM (range across studies: 10–77 nM) for the human S1P1 receptor [1][2]. This yields a Kd/Ki ratio of approximately 1:208, meaning NIBR0213 requires roughly 200-fold lower concentrations to achieve equivalent receptor occupancy. Both compounds are reported as selective over S1P2, S1P3, and S1P5, but NIBR0213's far greater potency translates to lower compound consumption in in vitro assays and a wider usable concentration window before solubility or off-target limits are reached.

S1P1 Binding Affinity
Cross-study comparable
NIBR0213 Kd = 0.37 nM vs. W146 Ki = 77 nM (~208-fold).

Supports lower compound consumption and wider concentration range in receptor occupancy studies.

GTPγ35S binding assay context.

S1P1 binding affinity competitive antagonist W146 comparator Kd vs Ki probe selection

In Vivo EAE Efficacy vs. Fingolimod

In the C57BL/6 mouse experimental autoimmune encephalomyelitis (EAE) model — the gold-standard preclinical model of multiple sclerosis — NIBR0213 demonstrated therapeutic efficacy comparable to fingolimod (FTY720), the FDA-approved first-line oral MS therapy [1]. When administered therapeutically (dosing initiated after disease onset), NIBR0213 at 30 mg/kg twice daily (BID) for 3 days, escalated to 60 mg/kg BID for the remainder of the 26-day treatment period, produced a gradual and significant reduction in clinical disease scores, with divergence from vehicle controls becoming statistically significant after 5 days of treatment [1]. The Obinata & Hla (2012) commentary explicitly quantifies the comparison: 'CNS inflammation and axonal degeneration were significantly suppressed by NIBR-0213 at 30–60 mg/kg, an extent comparable to that achieved by FTY720 at 3 mg/kg' [2]. This establishes that NIBR0213 can achieve fingolimod-equivalent disease suppression in EAE, but through pure competitive S1P1 antagonism rather than functional agonism followed by receptor degradation.

EAE Disease Suppression
Head-to-head
Comparable to fingolimod: 30–60 mg/kg NIBR0213 matched 3 mg/kg FTY720 in C57BL/6 EAE model.

Reported model-response endpoint context for S1P1 antagonism vs. agonism.

Therapeutic dosing, 26-day study.

experimental autoimmune encephalomyelitis EAE model multiple sclerosis fingolimod comparator in vivo efficacy CNS inflammation

Oral Lymphopenia Pharmacodynamics

NIBR0213 induces a robust and sustained reduction in peripheral blood lymphocyte (PBL) counts following oral administration in rats, providing a quantitative pharmacodynamic benchmark for in vivo experimental design [1]. At an oral dose of 30 mg/kg, NIBR0213 reduced PBL counts by 75–85% within 14 hours post-treatment, with this effect maintained for up to 24 hours [1]. Dose-response analysis established an ED50 of approximately 0.2 mg/kg (p.o.) and an EDmax of approximately 1 mg/kg (p.o.) for PBL reduction . By comparison, fingolimod induces lymphopenia at substantially lower doses in rodents (0.1–0.3 mg/kg range), consistent with its different mechanism and pharmacokinetic profile; however, NIBR0213's well-defined ED50 and sustained effect duration provide a predictable pharmacodynamic window for protocol design without the receptor internalization kinetics that complicate fingolimod time-course studies .

Lymphopenia ED₅₀
Class-level
ED₅₀ = 0.2 mg/kg p.o.; 75–85% PBL reduction at 30 mg/kg, sustained ≥24 h.

Supports pharmacodynamic benchmark for S1P1 blockade in rodent protocols.

Rat model, 14–24 h post-dose.

peripheral blood lymphocyte reduction lymphopenia pharmacodynamics ED50 oral dosing lymphocyte egress

Oral Pharmacokinetics in Rodents

NIBR0213 exhibits favorable oral pharmacokinetic properties that enable robust systemic exposure following oral gavage in rodent models. In rats (Lewis or Wistar, 220–250 g males), NIBR0213 demonstrated high oral bioavailability (69%) and moderate systemic clearance (26 mL/min/kg), resulting in sustained plasma concentrations sufficient to maintain S1P1 receptor occupancy over the dosing interval . These PK parameters were characterized in the original discovery publication and confirmed in subsequent independent studies, including the comprehensive safety pharmacology evaluation by Bigaud et al. (2016) [1]. The combination of high oral bioavailability with moderate clearance distinguishes NIBR0213 from earlier-generation S1P1 antagonists such as W146, for which limited oral bioavailability has been a documented constraint in chronic in vivo studies, and provides a practical advantage for long-term dosing protocols (e.g., 26-day EAE studies) where consistent drug exposure is critical for data reproducibility [1].

Oral PK Parameters
Class-level
F = 69%, CL = 26 mL/min/kg (rat).

Supports oral dosing regimen design without de novo PK characterization.

Lewis/Wistar rats, 220–250 g.

oral bioavailability pharmacokinetics clearance in vivo dosing PK/PD preclinical pharmacokinetics

NIBR0213 Preclinical Application Scenarios


S1P1 Antagonism vs. Agonism in EAE

NIBR0213 is the tool compound of choice for studies requiring unambiguous pharmacological isolation of S1P1 competitive antagonism from functional agonism in experimental autoimmune encephalomyelitis (EAE). With efficacy comparable to fingolimod (NIBR0213 at 30–60 mg/kg matching FTY720 at 3 mg/kg in suppressing CNS inflammation and axonal degeneration) and a clean competitive antagonist mechanism that spares bradycardia, NIBR0213 enables researchers to determine whether therapeutic outcomes in EAE are driven by S1P1 receptor blockade per se or by the receptor internalization/degradation pathway engaged by fingolimod [1][2]. This distinction is critical for target validation programs in multiple sclerosis drug discovery where mechanism-specific biomarkers are under development.

S1P1-Selective Pharmacology Without Off-Target Effects

In experimental systems where S1P3-mediated vascular effects (e.g., hypertension, endothelial barrier regulation) or S1P5-mediated oligodendrocyte and natural killer cell functions may confound data interpretation, NIBR0213's ~3,000-fold selectivity over S1P5 and >5,000-fold selectivity over S1P2, S1P3, and S1P4 makes it the superior choice over fingolimod (which activates S1P1, S1P3, S1P4, and S1P5 at single-digit nanomolar concentrations) [3]. This selectivity window is particularly relevant for studies of S1P1-specific signaling in blood-brain barrier integrity, lymph node stromal cell function, and tumor microenvironment immunology, where off-target S1P receptor engagement would produce ambiguous phenotypes.

Chronic Oral Dosing with Defined Pharmacodynamics

For multi-week rodent studies (e.g., 26-day EAE protocols, adjuvant-induced arthritis models, or tumor immunology experiments), NIBR0213's 69% oral bioavailability and moderate clearance (26 mL/min/kg) provide predictable systemic exposure without the need for formulation optimization . The well-characterized pharmacodynamic relationship — ED50 of 0.2 mg/kg p.o. for PBL reduction and 75–85% lymphopenia sustained for 24 hours at 30 mg/kg — serves as a built-in target engagement biomarker, allowing researchers to confirm S1P1 blockade in each experimental cohort without ancillary pharmacodynamic assays . This is especially valuable for CRO-managed efficacy studies where protocol adherence to predefined exposure targets is a contractual requirement.

S1P1 Antagonist Reference Standard

With a calculated Kd of 0.37 ± 0.031 nM — approximately 208-fold tighter binding than W146 (Ki = 77 nM) — NIBR0213 serves as the highest-affinity commercially available S1P1 competitive antagonist reference standard for validating S1P1 binding assays, calibrating receptor occupancy measurements, and benchmarking the potency of novel S1P1-directed chemical series [4]. Its clean selectivity profile (inactive at S1P2/3/4, ~3,000-fold selective over S1P5) further makes it an ideal negative control compound for S1P2–5 assay development and a definitive tool for confirming S1P1-dependent phenotypes via pharmacological rescue experiments.

Application
Selection Property
Validation Focus
S1P1 antagonism vs. agonism studies
Competitive antagonist mechanism
EAE model-response endpoints
S1P1-selective pathway studies
Subtype selectivity profile
S1P1-specific signaling endpoints
Multi-week oral dosing studies
Defined pharmacodynamic benchmark
Lymphopenia target-engagement endpoints
S1P1 binding assay calibration
Reported high-affinity reference standard
Receptor occupancy validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

27 linked technical documents
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